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Compound of Interest

Compound Name: Barium chloride fluoride (BaCIF)

Cat. No.: B081958

Chemical Identification and Physical Properties

Barium Chloride Fluoride is a white, crystalline inorganic compound.[1][2] It is primarily used in
laboratory settings for chemical synthesis.[2]

Table 1: Physical and Chemical Properties of Barium Chloride Fluoride

Property Value Source(s)

Chemical Name Barium Chloride Fluoride [31[4]

Barium Chlorofluoride, Barium
Synonyms _ [1][2]
Fluorochloride

CAS Number 13718-55-3 [1][3][4]
Molecular Formula BaCIF [11[2][4]
Molar Mass 191.78 g/mol [1]
Appearance White crystalline solid [11[2]
Solubility in Water Poorly soluble / High solubility [1][2]

Note: There are conflicting reports regarding water solubility. One source indicates it is poorly
soluble[1], while another states it has high solubility.[2] Given the toxicity of soluble barium
compounds, it should be handled as if it is soluble.
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Hazard Identification and Toxicology

The primary toxicological concern with BaCIF is the barium ion (Ba2*), which is a muscle
poison that causes stimulation and then paralysis.[5] Exposure can affect the cardiovascular
system, nervous system, and kidneys.[5]

Table 2: Toxicological Data for Barium Compounds

Compound

Parameter Value Species Source(s)
Tested
Barium

LDso (Oral) 118 mgl/kg Rat . [5]
Chloride

| Reported Fatal Dose | 0.8 - 0.9 g | Human | Barium Chloride |[6] |
Symptoms of Exposure:

 Ingestion: The most critical route of exposure. Symptoms include nausea, vomiting, severe
abdominal pain, and watery/bloody diarrhea.[5] This is followed by muscle tremors, paralysis,
a slow or irregular heartbeat, and can lead to respiratory failure and death, sometimes within
hours.[5][7]

e Inhalation: May cause irritation to the respiratory tract with symptoms like coughing and sore
throat.[5] Significant absorption can lead to systemic poisoning with symptoms similar to

ingestion.[5][7]

o Skin Contact: Can cause irritation and dermatitis.[5] While absorption through intact skin is
not likely, it can be absorbed through cuts or abrasions, potentially leading to systemic
effects.[5]

o Eye Contact: Causes severe irritation, redness, and pain.[5][8]

Occupational Exposure Limits

Regulatory agencies have established occupational exposure limits (OELS) for soluble barium
compounds to protect workers.
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Table 3: Occupational Exposure Limits for Soluble Barium Compounds (as Ba)

Organization Limit Value Source(s)
OSHA (PEL) TWA (8-hour) 0.5 mg/m? [9]
NIOSH (REL) TWA (10-hour) 0.5 mg/m3 [9]

| NIOSH (IDLH) | Immediately Dangerous to Life or Health | 50 mg/m3 |[9][10] |

Experimental Protocols

Detailed experimental protocols for establishing the specific toxicological values of BaCIF are
not available in the reviewed literature. However, the methodologies for determining such data
follow standardized toxicological and occupational health practices.

o Lethal Dose, 50% (LDso) Determination: The oral LDso value, such as the 118 mg/kg for
barium chloride in rats, is typically determined through acute toxicity studies. In these
experiments, groups of laboratory animals are administered progressively higher single
doses of the substance via gavage. The animals are then observed for a set period
(commonly 14 days) for signs of toxicity and mortality. Statistical methods, such as probit
analysis, are used to calculate the dose that is lethal to 50% of the test population.

e Occupational Exposure Limit (OEL) Establishment: OELs, such as the OSHA PEL and
NIOSH REL, are established by regulatory bodies based on a comprehensive review of
available scientific data. This process includes analyzing animal toxicity studies, human
epidemiological data, and case reports. The goal is to identify a concentration in the air to
which nearly all workers may be repeatedly exposed, day after day, without adverse health
effects. The IDLH value represents a concentration from which a worker could escape within
30 minutes without suffering irreversible health effects.

Safe Handling, Storage, and Personal Protection

A systematic approach is mandatory to handle BaCIF safely. This involves a combination of
engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls
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e Ventilation: Use only in a well-ventilated area.[11] For procedures that may generate dust, a
chemical fume hood is required.[12]

« Isolation: Conduct procedures within a designated area to contain potential spills.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear tightly fitting, splash-proof safety goggles with side shields
conforming to EN 166 (EU) or NIOSH (US) standards.[3] A face shield may be required for
splash hazards.[5]

o Skin Protection: A lab coat or chemical-resistant apron is necessary.[5] Wear impervious
gloves, such as nitrile or butyl rubber; inspect gloves before use.[3][5][13]

» Respiratory Protection: If dust is generated or exposure limits are likely to be exceeded, use
a NIOSH-approved patrticulate respirator (e.g., N95, R95, or P95).[3][9] For higher
concentrations, a full-face respirator or powered air-purifying respirator (PAPR) may be
necessary.[9]

Handling and Storage

e Handling: Avoid creating dust.[3] Do not breathe dust or vapors. Avoid all contact with eyes,
skin, and clothing.[3] Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.[3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong acids and oxidizers.[5][9][11] Keep containers tightly closed and store in a locked
cabinet or area to restrict access.[8][12]
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[Start: Task Involving BaCIFj

2. Implement Engineering Controls
(Fume Hood, Ventilation)

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

4. Handle BaCIF
(Avoid dust, weigh carefully)

5. Decontaminate & Clean Up
(Wipe surfaces, wash hands)

6. Segregate Waste
(Label as Hazardous Barium Waste)

[ End: Task Completej
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Exposure to BaCIF Occurs

Inhalation?

Yes

Move to Fresh Air
Provide Oxygen/Artificial Respiration
SEEK IMMEDIATE MEDICAL ATTENTION

Yes

Remove Contaminated Clothing
Wash with Soap & Water (15 min)
Seek Medical Attention

Yes

Flush with Water (15 min)
Hold Eyelids Open
SEEK IMMEDIATE MEDICAL ATTENTION

es

DO NOT Induce Vomiting
Rinse Mouth, Give Water
SEEK IMMEDIATE MEDICAL ATTENTION
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1. Waste Generation
(e.g., excess BaClIF, contaminated wipes)

2. Segregate as Hazardous Waste

3. Place in Designated Container
(Leak-proof, sealed)

4. Label Container
('Hazardous Waste - Barium Compound')

5. Store in Satellite Accumulation Area

6. Arrange for Pickup
(Licensed Hazardous Waste Vendor)

7. Final Disposal
(In accordance with regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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